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Compound of Interest

Compound Name: Diisobutyl hydrogen phosphate

Cat. No.: B049206 Get Quote

An In-depth Examination of the Chemical Properties, Structure, and Experimental Protocols

Relevant to Scientific and Pharmaceutical Research

Diisobutyl hydrogen phosphate, a dialkyl phosphate ester, is a chemical compound with

increasing relevance in various scientific fields, including organic synthesis and potentially in

drug development. This technical guide provides a comprehensive overview of its chemical and

physical properties, molecular structure, and outlines key experimental protocols for its

synthesis and analysis. The information is tailored for researchers, scientists, and professionals

in drug development who require a detailed understanding of this compound.

Core Chemical and Physical Properties
Diisobutyl hydrogen phosphate is an oily, colorless liquid. A summary of its key quantitative

properties is presented in Table 1 for easy reference and comparison. It is important to

distinguish this compound from its isomer, di-n-butyl hydrogen phosphate, as their physical

properties differ.
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Property Value Source

CAS Number 6303-30-6 [1][2][3]

Molecular Formula C₈H₁₉O₄P [1][2][3]

Molecular Weight 210.21 g/mol [1][2][3]

Boiling Point (Predicted) 263.6 ± 23.0 °C [2]

Density (at 20°C) 1.047 g/cm³ [2][4]

pKa (Predicted) 1.60 ± 0.50 [2]

Water Solubility (at 20°C) 22.3 g/L [2]

Solubility in Organic Solvents

(at 20°C)
8259 g/L [2]

LogP (at 20°C) 2.6 [2]

Vapor Pressure (at 25°C) 4.85 Pa [2][4]

Molecular Structure and Identification
The structural identity of diisobutyl hydrogen phosphate is defined by a central phosphorus

atom double-bonded to one oxygen atom, single-bonded to a hydroxyl group, and single-

bonded to two isobutoxy groups.

Key Identifiers:

IUPAC Name: Diisobutyl hydrogen phosphate[3]

Synonyms: Phosphoric acid bis(2-methylpropyl) ester, Diisobutylphosphate[1][2][5]

InChI: 1S/C8H19O4P/c1-7(2)5-11-13(9,10)12-6-8(3)4/h7-8H,5-6H2,1-4H3,(H,9,10)[1][3]

SMILES: CC(C)COP(=O)(O)OCC(C)C[1][3]

The chemical structure can be visualized using the following diagram:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://wap.guidechem.com/encyclopedia/diisobutyl-hydrogen-phosphate-dic666389.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0891127.htm
https://www.lgcstandards.com/ES/en/p/TRC-D455480
https://wap.guidechem.com/encyclopedia/diisobutyl-hydrogen-phosphate-dic666389.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0891127.htm
https://www.lgcstandards.com/ES/en/p/TRC-D455480
https://wap.guidechem.com/encyclopedia/diisobutyl-hydrogen-phosphate-dic666389.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0891127.htm
https://www.lgcstandards.com/ES/en/p/TRC-D455480
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0891127.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0891127.htm
https://m.chemicalbook.com/CASEN_6303-30-6.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0891127.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0891127.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0891127.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0891127.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0891127.htm
https://m.chemicalbook.com/CASEN_6303-30-6.htm
https://www.benchchem.com/product/b049206?utm_src=pdf-body
https://www.benchchem.com/product/b049206?utm_src=pdf-body
https://www.lgcstandards.com/ES/en/p/TRC-D455480
https://wap.guidechem.com/encyclopedia/diisobutyl-hydrogen-phosphate-dic666389.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0891127.htm
https://newblue.lookchem.com/products/CasNo-6303-30-6-diisobutyl-hydrogen-phosphate-14370185.html
https://wap.guidechem.com/encyclopedia/diisobutyl-hydrogen-phosphate-dic666389.html
https://www.lgcstandards.com/ES/en/p/TRC-D455480
https://wap.guidechem.com/encyclopedia/diisobutyl-hydrogen-phosphate-dic666389.html
https://www.lgcstandards.com/ES/en/p/TRC-D455480
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P

O

O

O

OH

CH2

CH2

CH

CH3

CH3

CH

CH3

CH3

Click to download full resolution via product page

Figure 1. Chemical structure of diisobutyl hydrogen phosphate.

Experimental Protocols
Synthesis of Dialkyl Hydrogen Phosphates (General
Procedure)
While a specific, detailed protocol for the synthesis of diisobutyl hydrogen phosphate is not

readily available in the reviewed literature, a general procedure for the synthesis of dialkyl

hydrogen phosphates can be adapted. This typically involves the reaction of the corresponding

alcohol with a phosphorus reagent. One common method is the reaction of an alkyl

chlorophosphate with a base.

Materials:

Diisobutyl chlorophosphate (or a suitable precursor)

Tetrahydrofuran (THF)

1 M Sodium hydroxide (NaOH) solution

Diethyl ether (Et₂O)
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Magnesium sulfate (MgSO₄)

Saturated sodium bicarbonate (NaHCO₃) solution

Dichloromethane (CH₂Cl₂)

1 M Hydrochloric acid (HCl)

Procedure:

Dissolve the corresponding alkyl chlorophosphate (1 equivalent) in THF and cool the solution

to 0°C.

Add aqueous NaOH (1 M, 1 equivalent) dropwise to the solution.

Stir the mixture vigorously at 0°C for 30 minutes.

Concentrate the reaction mixture under reduced pressure.

Extract the residual solid with Et₂O.

Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure to yield the

crude product.

For purification, dissolve the crude product in a saturated solution of NaHCO₃ and wash

three times with CH₂Cl₂.

Acidify the aqueous layer with HCl (1 M) to a pH between 0 and 1.

Extract the aqueous layer with CH₂Cl₂ (3 x 50 mL).

Combine the organic layers, dry over MgSO₄, and concentrate under reduced pressure to

obtain the pure dialkyl hydrogen phosphate.

The following diagram illustrates the general workflow for the synthesis and purification of

dialkyl hydrogen phosphates.
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Figure 2. General workflow for the synthesis and purification of dialkyl hydrogen phosphates.
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Analytical Methods
High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be

employed for the analysis of diisobutyl hydrogen phosphate.

Column: A C18 or a specialized reverse-phase column with low silanol activity (e.g.,

Newcrom R1) can be used.

Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid such as phosphoric acid

or, for mass spectrometry compatibility, formic acid.

Detection: UV or Mass Spectrometry (MS).

This method is scalable and can be adapted for preparative separation to isolate impurities.

Applications in Research and Drug Development
Diisobutyl hydrogen phosphate is primarily used as a solvent, plasticizer, and a reagent in

chemical synthesis.[6] Its role as a flame retardant has also been noted.[7] In the context of

drug development, while specific applications of diisobutyl hydrogen phosphate are not

extensively documented, the broader class of organophosphates holds significance.

Potential Roles:

Reagent in Phosphorylation Reactions: Phosphate esters are fundamental in biochemical

processes, and synthetic analogues can be used as reagents to introduce phosphate groups

into molecules, potentially altering their biological activity or solubility.

Prodrug Moiety: The phosphate group can be incorporated into a drug molecule to create a

prodrug. This strategy is often employed to improve a drug's solubility, permeability, or to

achieve targeted delivery, with the phosphate group being cleaved in vivo to release the

active drug.

Reactivity and Safety
Reactivity: Diisobutyl hydrogen phosphate is a moderately strong acid. It can react with

strong oxidizing agents and bases.
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Safety and Handling:

Hazard Classification: Causes severe skin burns and eye damage (Skin Corrosion, Category

1C).[1]

Precautionary Measures:

Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

Wash skin thoroughly after handling.[1]

Wear protective gloves, protective clothing, eye protection, and face protection.[1]

If Swallowed: Rinse mouth. Do NOT induce vomiting.[1]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or

shower.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

Storage: Store locked up.[1]

This technical guide provides a foundational understanding of diisobutyl hydrogen
phosphate for researchers and professionals. Further investigation into specific reaction

conditions and applications is recommended for specialized research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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